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Compound of Interest

Compound Name: Butyramidine hydrochloride

Cat. No.: B1281618

Butyramidine Hydrochloride: A Guide for
Laboratory Use
Abstract

Butyramidine hydrochloride is a chemical reagent primarily utilized in synthetic organic
chemistry. While its applications in biological research and drug development are not well-
documented, this guide provides a summary of its known uses, chemical properties, and safety
protocols. Due to the limited availability of data on its biological activity, this document will focus
on its established applications and handling procedures.

Introduction

Butyramidine hydrochloride, with the chemical formula CsH11CINz, is the hydrochloride salt
of butyramidine. It is recognized as a useful reagent in organic synthesis, particularly in the
preparation of pyrimidine derivatives[1]. While the core structure is related to butyric acid, a
known short-chain fatty acid with biological activity, and its amide form, butyramide, the specific
biological functions of Butyramidine hydrochloride are not extensively described in scientific
literature.

This document aims to provide researchers, scientists, and drug development professionals
with a concise overview of the available information on Butyramidine hydrochloride, with a
strong emphasis on safe laboratory practices.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Butyramidine hydrochloride is
presented in the table below.

Property Value

CAS Number 3020-81-3

Molecular Formula C4H11CIN2

Molecular Weight 122.60 g/mol

Appearance Off-white solid

Melting Point 107-108 °C

Solubility Slightly soluble in methanol and water

Applications in the Laboratory

The primary documented application of Butyramidine hydrochloride is in the field of organic
chemistry.

Organic Synthesis

Butyramidine hydrochloride serves as a precursor in the synthesis of substituted
pyrimidines[1]. The amidine group is a key functional group that can participate in cyclization
reactions to form heterocyclic compounds.

Experimental Workflow for Synthesis of Pyrimidine Derivatives
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Caption: General workflow for the synthesis of pyrimidine derivatives.

Biological Activity and Considerations

There is a significant lack of published data on the biological activity, mechanism of action, and
potential therapeutic applications of Butyramidine hydrochloride.

It is important to distinguish Butyramidine hydrochloride from related compounds:

o Butyramide: The amide of butyric acid. Some derivatives of butyramide have shown potential
as anticonvulsive agents and inhibitors of histone deacetylases (HDACs). However, one
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study indicated that butyramide itself was not very effective in inducing differentiation in
neuroblastoma cell lines when compared to other butyrate analogs.

o Butalamine hydrochloride: This compound has been described as a smooth muscle relaxant
that functions by interfering with calcium ion channels. However, it is crucial to note that this
is a distinct chemical entity, and its mechanism should not be extrapolated to Butyramidine
hydrochloride without evidence.

Researchers interested in the potential biological effects of Butyramidine hydrochloride
should consider performing initial screening assays to determine any cytotoxic, enzymatic, or
cellular effects.

Safety and Handling

Butyramidine hydrochloride should be handled with care in a laboratory setting. Always
consult the Safety Data Sheet (SDS) before use.

Personal Protective Equipment (PPE)

e Eye Protection: Wear chemical safety goggles.
e Hand Protection: Wear compatible chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat.

Handling and Storage

e Handling: Avoid creating dust. Use in a well-ventilated area or under a fume hood. Wash
hands thoroughly after handling.

o Storage: Keep in a tightly closed container in a cool, dry, and well-ventilated place.

First Aid Measures

e If Inhaled: Move the person to fresh air.
» In Case of Skin Contact: Wash off with soap and plenty of water.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.
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 If Swallowed: Rinse mouth with water. Do not induce vomiting.

Protocols

Due to the absence of established biological applications for Butyramidine hydrochloride in
the scientific literature, detailed experimental protocols for its use in areas such as enzyme
inhibition assays or cell-based assays cannot be provided at this time. Researchers wishing to
investigate the biological properties of this compound will need to develop and validate their

own experimental procedures.
A generic workflow for initial screening of a novel compound is suggested below.

Workflow for Preliminary Biological Screening
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Caption: A general workflow for the initial biological screening of a compound.

Conclusion

Butyramidine hydrochloride is a chemical reagent with a defined role in organic synthesis. Its
potential applications in biological research, particularly in drug development, remain largely
unexplored. The information provided in this guide is intended to support its safe handling and
use in its established chemical applications. Further research is required to elucidate any
biological activities and mechanisms of action of this compound. Researchers are encouraged
to exercise caution and to develop rigorous, validated protocols for any new biological
investigations of Butyramidine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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